(2,4-Dimethylpyridin-3-yl)methanamine;dihydrochloride

• IUPAC Name: (2,4-dimethylpyridin-3-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C8H12N2.2ClH/c1-6-3-4-10-7(2)8(6)5-9;;/h3-4H,5,9H2,1-2H3;2*1H
• InChI Key: BJBLUGOQVVFGLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=C1)C)CN.Cl.Cl
• Molecular Formula: C8H14Cl2N2
• Molecular Weight: 209.11 g/mol
• CAS RN: 2580230-43-7

Description

“(2,4-Dimethylpyridin-3-yl)methanamine;dihydrochloride” is a chemical compound with the CAS Number: 2580230-43-7. It has a molecular weight of 209.12. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H12N2.2ClH/c1-6-3-4-10-7(2)8(6)5-9;;/h3-4H,5,9H2,1-2H3;2*1H. This code provides a specific string of characters that represent the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is a powder that is stored at room temperature. It has a molecular weight of 209.12.

Mechanism of Action

The mechanism of action of (2,4-Dimethylpyridin-3-yl)methanamine;dihydrochloride is not fully understood. However, it is believed to act as a nucleophilic catalyst in organic reactions by facilitating the formation of intermediates and stabilizing transition states. In medicinal chemistry, it is believed to act by inhibiting specific enzymes or interacting with cellular receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been reported to have low toxicity and is generally considered safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2,4-Dimethylpyridin-3-yl)methanamine;dihydrochloride in laboratory experiments is its high reactivity and selectivity as a catalyst. It is also readily available and easy to handle. However, its hygroscopic nature and sensitivity to air and moisture can pose challenges in handling and storage.

Future Directions

There are several future directions for the use of (2,4-Dimethylpyridin-3-yl)methanamine;dihydrochloride in scientific research. One potential application is in the synthesis of new drugs for the treatment of various diseases, including cancer and viral infections. Another potential application is in the development of new materials with unique properties, including catalytic and sensing applications. Further research is also needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound, or this compound, is a versatile chemical compound that has gained significant attention in scientific research due to its unique properties. It has been used in various applications, including organic synthesis, medicinal chemistry, and material science. Further research is needed to fully understand its mechanism of action and potential applications in various fields.

Synthesis Methods

The synthesis of (2,4-Dimethylpyridin-3-yl)methanamine;dihydrochloride can be achieved through several methods, including the reaction of 2,4-lutidine with formaldehyde and subsequent reduction of the resulting imine with sodium borohydride. Another method involves the reaction of 2,4-dimethylpyridine with formaldehyde and reduction with hydrogen gas over a palladium catalyst. Both methods yield this compound as a dihydrochloride salt.

Scientific Research Applications

(2,4-Dimethylpyridin-3-yl)methanamine;dihydrochloride has been widely used in scientific research due to its unique properties. In organic synthesis, it is used as a catalyst for various reactions, including acylation, alkylation, and Michael addition. In medicinal chemistry, it has been used as a building block for the synthesis of various drugs, including antiviral and anticancer agents. In material science, it has been used as a ligand in the synthesis of metal complexes with potential applications in catalysis and sensing.

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.